Cas no 1260612-08-5 (tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
• CAS No: 1260612-08-5
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD12756122
• CID: 1082205
• PubChem ID: 45489895
• Update Time: 2025-06-18

tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
• (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine
• tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
• trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
• AS-33786
• DTXSID00670500
• trans-(3R,4R)-1-Boc-4-amino-3-fluoropiperidine
• MFCD18791211
• (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine, AldrichCPR
• (3R,4R)-tert-butyl4-amino-3-fluoropiperidine-1-carboxylate
• MFCD12756122
• 907544-16-5
• 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-
• EN300-7063604
• rac-tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
• 1260612-08-5
• tert-butyl trans(+/-)-4-amino-3-fluoropiperidine-1-carboxylate
• trans-4-amino-3-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• AKOS015897995
• TRANS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
• AMY37774
• SCHEMBL255936
• ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
• (3R,4R) tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
• CS-0058589
• (3R,4R)tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
• A889839

• MDL： MFCD12756122
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8-/m1/s1
• InChI Key： ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1N

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.6±40.0 ºC (760 Torr),
• Flash Point: 126.5±27.3 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate

tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate (CAS No. 1260612-08-5): An Overview

tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate (CAS No. 1260612-08-5) is a versatile chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 3-fluoropiperidine core and tert-butyl protecting group, exhibits promising properties for the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug discovery.

The chemical structure of tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate is composed of a piperidine ring with a fluorine atom at the 3-position and an amino group at the 4-position. The tert-butyl group attached to the carboxylic acid moiety serves as a protecting group, enhancing the stability and reactivity of the molecule. This structure confers unique stereochemical properties that are crucial for its biological activities and potential therapeutic applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate. One common approach involves the asymmetric hydrogenation of a chiral fluorinated piperidine precursor followed by protection with tert-butyl carbamate. Another method involves the stereoselective synthesis via a tandem reaction sequence, including nucleophilic substitution and intramolecular cyclization. These synthetic routes have been optimized to achieve high yields and enantiomeric purity, making them suitable for large-scale production.

The biological activities of tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate have been extensively studied in recent years. Research has shown that this compound exhibits potent neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has been found to possess anti-inflammatory properties, which could be beneficial in managing inflammatory conditions such as arthritis and multiple sclerosis.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate in modulating G protein-coupled receptors (GPCRs). The compound was found to act as a selective agonist for specific GPCRs, leading to downstream signaling pathways that are crucial for various physiological processes. This finding opens up new avenues for developing drugs that target these receptors for therapeutic purposes.

In addition to its potential therapeutic applications, tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate has also been explored as an intermediate in the synthesis of other bioactive compounds. Its unique structural features make it an attractive building block for constructing complex molecules with diverse biological activities. For instance, it has been used in the synthesis of peptidomimetics and small molecules designed to mimic natural peptides with enhanced stability and bioavailability.

The pharmacokinetic properties of tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low toxicity and high selectivity towards target receptors, which are essential attributes for a successful drug candidate.

In conclusion, tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate (CAS No. 1260612-08-5) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a valuable asset in the field of drug discovery.